Cas no 13969-05-6 (1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide)

• Product Name: 1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide
• CAS No: 13969-05-6
• MF: C₇H₇O₃P
• MW: 170.102442979813
• CID: 1278509
• PubChem ID: 12957959
• Update Time: 2025-04-20

1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaphosphole, 2-methyl-, 2-oxide
• 2-methyl-1,3,2λ⁵-benzodioxaphosphole 2-oxide
• SCHEMBL2169864
• 2-Methyl-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one
• DTXSID70513995
• 13969-05-6

• Inchi： 1S/C7H7O3P/c1-11(8)9-6-4-2-3-5-7(6)10-11/h2-5H,1H3
• InChI Key： IWDSKRSOCIADMT-UHFFFAOYSA-N
• SMILES： P1(C)(=O)OC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 203.97438
• Monoisotopic Mass: 170.01328108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids